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Acuminatin Acuminatin Acuminatin is a neolignan that is 5-[(1E)-prop-1-en-1-yl]-2,3-dihydro-1-benzofuran carrying additional 3,4-dimethoxyphenyl, methyl and methoxy substituents at positions 2, 3 and 7 respectively. It has a role as a plant metabolite and a fungal metabolite. It is a member of 1-benzofurans, a dimethoxybenzene, a ring assembly, an olefinic compound and a neolignan.
Brand Name: Vulcanchem
CAS No.: 41744-39-2
VCID: VC0031410
InChI: InChI=1S/C21H24O4/c1-6-7-14-10-16-13(2)20(25-21(16)19(11-14)24-5)15-8-9-17(22-3)18(12-15)23-4/h6-13,20H,1-5H3/b7-6+/t13-,20-/m1/s1
SMILES: CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)OC)OC
Molecular Formula: C21H24O4
Molecular Weight: 340.4 g/mol

Acuminatin

CAS No.: 41744-39-2

Reference Standards

VCID: VC0031410

Molecular Formula: C21H24O4

Molecular Weight: 340.4 g/mol

Acuminatin - 41744-39-2

CAS No. 41744-39-2
Product Name Acuminatin
Molecular Formula C21H24O4
Molecular Weight 340.4 g/mol
IUPAC Name (2R,3R)-2-(3,4-dimethoxyphenyl)-7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran
Standard InChI InChI=1S/C21H24O4/c1-6-7-14-10-16-13(2)20(25-21(16)19(11-14)24-5)15-8-9-17(22-3)18(12-15)23-4/h6-13,20H,1-5H3/b7-6+/t13-,20-/m1/s1
Standard InChIKey ITFKWUHXYCXXFF-XSOBDOKWSA-N
Isomeric SMILES C/C=C/C1=CC2=C(C(=C1)OC)O[C@H]([C@@H]2C)C3=CC(=C(C=C3)OC)OC
SMILES CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)OC)OC
Canonical SMILES CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)OC)OC
Appearance Powder
Description Acuminatin is a neolignan that is 5-[(1E)-prop-1-en-1-yl]-2,3-dihydro-1-benzofuran carrying additional 3,4-dimethoxyphenyl, methyl and methoxy substituents at positions 2, 3 and 7 respectively. It has a role as a plant metabolite and a fungal metabolite. It is a member of 1-benzofurans, a dimethoxybenzene, a ring assembly, an olefinic compound and a neolignan.
Synonyms acuminatin
PubChem Compound 6441048
Last Modified Nov 11 2021
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